molecular formula C22H17N3O3 B302998 N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide

N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide

Cat. No. B302998
M. Wt: 371.4 g/mol
InChI Key: AQTQNZQQNAGVNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide, also known as DPI, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes.

Mechanism of Action

N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide inhibits PKC by binding to its regulatory domain, preventing its activation. This leads to the inhibition of downstream signaling pathways that are involved in various cellular processes. N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has been shown to be a selective inhibitor of PKC, with minimal effects on other kinases.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has also been shown to improve insulin sensitivity and glucose uptake in diabetic cells. In addition, N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has been shown to have anti-inflammatory effects and reduce oxidative stress in various cell types.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of PKC, with minimal effects on other kinases. It is also stable and easy to handle, making it suitable for use in various experimental settings. However, N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has some limitations. It has poor solubility in water, which can limit its use in some experiments. In addition, N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide can be toxic at high concentrations, which can affect cell viability and experimental results.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide. One area of interest is the development of more potent and selective inhibitors of PKC. Another area of interest is the investigation of the role of PKC in other diseases, such as neurodegenerative diseases and cardiovascular diseases. In addition, the potential use of N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide as a therapeutic agent for the treatment of cancer, diabetes, and other diseases is an area of active research.
Conclusion:
In conclusion, N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide is a potent and selective inhibitor of PKC that has been widely used in scientific research. Its synthesis method has been optimized over the years, resulting in higher yields and purity of the final product. N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has been shown to have a wide range of biochemical and physiological effects, making it suitable for use in various experimental settings. However, it has some limitations, such as poor solubility in water and toxicity at high concentrations. There are several future directions for research on N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide, including the development of more potent and selective inhibitors of PKC and the investigation of its role in other diseases.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide involves the reaction of 2,3-dimethylaniline with 2-pyridinecarboxaldehyde in the presence of acetic anhydride and sulfuric acid. The resulting product is then treated with phthalic anhydride to obtain N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide. This method of synthesis has been optimized over the years, resulting in higher yields and purity of the final product.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has been extensively used in scientific research to study the role of PKC in various cellular processes. PKC is involved in the regulation of cell growth, differentiation, and apoptosis. N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has been shown to inhibit the activity of PKC, leading to a better understanding of its role in these processes. N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide has also been used to study the involvement of PKC in diseases such as cancer, diabetes, and Alzheimer's disease.

properties

Product Name

N-(2,3-dimethylphenyl)-1,3-dioxo-2-(2-pyridinyl)-5-isoindolinecarboxamide

Molecular Formula

C22H17N3O3

Molecular Weight

371.4 g/mol

IUPAC Name

N-(2,3-dimethylphenyl)-1,3-dioxo-2-pyridin-2-ylisoindole-5-carboxamide

InChI

InChI=1S/C22H17N3O3/c1-13-6-5-7-18(14(13)2)24-20(26)15-9-10-16-17(12-15)22(28)25(21(16)27)19-8-3-4-11-23-19/h3-12H,1-2H3,(H,24,26)

InChI Key

AQTQNZQQNAGVNM-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC=N4)C

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC=N4)C

solubility

2.2 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.